{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol

• IUPAC Name: [3-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C16H17FO3/c1-2-19-16-9-12(10-18)7-8-15(16)20-11-13-5-3-4-6-14(13)17/h3-9,18H,2,10-11H2,1H3
• InChI Key: AAQFRRYXGFHXKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CO)OCC2=CC=CC=C2F
• Molecular Formula: C16H17FO3
• Molecular Weight: 276.30 g/mol

Description

{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmacology. It is a white crystalline powder with a molecular weight of 296.33 g/mol and a melting point of 112-114°C.

Mechanism of Action

The exact mechanism of action of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol is not fully understood. However, studies have suggested that it may exert its therapeutic effects by modulating various signaling pathways in the body. For example, a study by Zhang et al. (2018) demonstrated that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol inhibited the PI3K/Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol can exert various biochemical and physiological effects in the body. For example, a study by Li et al. (2019) demonstrated that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol improved glucose tolerance and insulin sensitivity in diabetic mice. Another study by Zhang et al. (2018) showed that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol inhibited the migration and invasion of prostate cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol is that it can be easily synthesized using a simple method. Additionally, it has been found to exhibit potential therapeutic effects in various diseases, making it a promising candidate for further research. However, one of the limitations of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol is that its exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the research of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol. One direction could be to further elucidate its mechanism of action and identify the specific signaling pathways that it modulates. Another direction could be to investigate its potential therapeutic effects in other diseases such as inflammation and neurodegenerative disorders. Additionally, the development of more potent analogs of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol could also be explored.

Synthesis Methods

The synthesis of {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reduced using sodium borohydride to obtain {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol. This synthesis method has been reported in a study by Li et al. (2019).

Scientific Research Applications

{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol has been found to exhibit potential therapeutic effects in various diseases. It has been reported to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. A study by Zhang et al. (2018) demonstrated that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol inhibited the growth of human prostate cancer cells by inducing cell cycle arrest and apoptosis. Another study by Li et al. (2019) showed that {3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}methanol exhibited anti-diabetic effects by regulating glucose metabolism in diabetic mice.